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Compound of Interest

Compound Name: Coumarin-d4

Cat. No.: B588539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Coumarin-d4, a

deuterated analog of coumarin, widely utilized in scientific research. This document outlines its

fundamental properties, applications, and relevant experimental methodologies.

Core Data Presentation
Quantitative data for Coumarin-d4 is summarized in the table below for easy reference and

comparison.

Parameter Value References

CAS Number 185056-83-1 [1][2]

Molecular Formula C₉H₂D₄O₂ [2]

Molecular Weight 150.15 g/mol [2][3][4]

Alternate Names

2H-1-Benzopyran-2-one-

5,6,7,8-d4; 1,2-Benzopyrone-

d4; Benzo-α-pyrone-d4

[2]

Purity ≥99% (typical) [1]

Appearance White to Off-White Solid [4]

Storage Conditions
2-8°C Refrigerator or -20°C for

long-term storage
[2][4]
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Applications in Research
Coumarin-d4 serves as a crucial tool in analytical and biomedical research, primarily as an

internal standard for the accurate quantification of coumarin in various biological and

environmental matrices. Its deuteration makes it chemically identical to coumarin in terms of

chromatographic behavior but distinguishable by mass spectrometry, ensuring precise

measurements.

Key applications include:

Pharmacokinetic Studies: To accurately determine the absorption, distribution, metabolism,

and excretion (ADME) of coumarin in preclinical and clinical studies.

Metabolic Research: To trace the metabolic fate of coumarin and identify its metabolites.

Food and Beverage Analysis: For the quantitative analysis of coumarin content in items like

cinnamon and herbal infusions, where it can be naturally present.

Environmental Monitoring: To detect and quantify coumarin in environmental samples.

Experimental Protocols
The following is a representative experimental protocol for the quantification of coumarin in a

biological matrix using Coumarin-d4 as an internal standard, adapted from high-performance

liquid chromatography (HPLC) methodologies.

Protocol: Quantification of Coumarin in Plasma using
HPLC-MS/MS
1. Materials and Reagents:

Coumarin standard

Coumarin-d4 (internal standard)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)
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Formic acid

Ultrapure water

Plasma samples (e.g., from human or rat)

Solid-phase extraction (SPE) cartridges

2. Preparation of Standard and Internal Standard Solutions:

Prepare a stock solution of coumarin (e.g., 1 mg/mL) in methanol.

Prepare a stock solution of Coumarin-d4 (e.g., 1 mg/mL) in methanol.

From the stock solutions, prepare a series of working standard solutions of coumarin at

different concentrations.

Prepare a working internal standard solution of Coumarin-d4 (e.g., 100 ng/mL).

3. Sample Preparation (Solid-Phase Extraction):

To 100 µL of plasma sample, add 10 µL of the Coumarin-d4 internal standard working

solution.

Vortex the sample for 30 seconds.

Add 200 µL of 0.1% formic acid in water and vortex.

Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

Load the plasma sample onto the SPE cartridge.

Wash the cartridge with 1 mL of water.

Elute the analytes with 1 mL of acetonitrile.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.
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4. HPLC-MS/MS Analysis:

HPLC System: A standard HPLC system with a C18 column.

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile

(B).

Flow Rate: 0.4 mL/min.

Injection Volume: 10 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in positive ion mode.

MS/MS Transitions:

Coumarin: Monitor the transition from the parent ion to a specific product ion.

Coumarin-d4: Monitor the transition from the deuterated parent ion to its corresponding

product ion.

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of coumarin to Coumarin-d4
against the concentration of the coumarin standards.

Determine the concentration of coumarin in the plasma samples by interpolating their peak

area ratios from the calibration curve.

Signaling and Metabolic Pathways
Coumarin undergoes extensive metabolism in the liver, primarily through hydroxylation

mediated by cytochrome P450 enzymes. The major metabolic pathway in humans is the 7-

hydroxylation to form 7-hydroxycoumarin, which is then conjugated and excreted. As a

deuterated analog, Coumarin-d4 is expected to follow the same metabolic pathways.

Below is a diagram illustrating the primary metabolic pathway of coumarin.
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Caption: Primary metabolic pathway of Coumarin via 7-hydroxylation.

This guide provides a foundational understanding of Coumarin-d4 for its effective application

in research and development. For specific applications, further optimization of experimental

protocols may be required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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